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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of generic Trinexapac-ethyl
formulations against the innovator product. Trinexapac-ethyl is a widely used plant growth
regulator that works by inhibiting the biosynthesis of gibberellins, leading to reduced stem
elongation and increased plant stability.[1][2] In the context of agricultural chemicals, the
concept of bio-equivalence, traditionally used for pharmaceuticals, is adapted to assess
"agronomic equivalence" or "bio-efficacy,” which evaluates whether a generic product produces
the same desired physiological response in the target plant as the original formulation.

Experimental Data on Agronomic Equivalence

A key study conducted by the Foundation for Arable Research (FAR) in New Zealand provides
a direct comparison of two generic Trinexapac-ethyl (TE) formulations, Trexel and Trinity, with
the industry standard innovator product, Moddus. The study assessed the impact of these
formulations on the seed yield and lodging of perennial ryegrass.

Table 1: Comparison of Mean Seed Yield with Different Trinexapac-ethyl Formulations
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. Turf Ryegrass Seed Yield ( Forage Ryegrass Seed
TE Formulation

kg/ha) Yield ( kg/ha)
Moddus 2690 1800
Trexel 2630 1830
Trinity 2640 1760
LSD (5%) 70 99

Source: Foundation for Arable
Research[3]

The results indicate no statistically significant difference in seed yield between the standard TE
(Moddus) and the two generic formulations in either turf or forage ryegrass.[3]

Table 2: Effect of Increasing Trinexapac-ethyl Rate on Turf Ryegrass Seed Yield

TE Rate (I/ha) TE Rate (g ai/ha) Seed Yield ( kg/ha)
0 0 1560

0.8 200 2530

1.6 400 2690

2.4 600 2720

LSD (5%) 121

Source: Foundation for Arable
Research[3]

In the turf ryegrass trial, an application rate of 0.8 I/ha (200 g ai/ha) increased seed yields by
62%.[3] Increasing the rate to 1.6 I/ha (400 g ai/ha) resulted in a 72% increase in seed yield.[3]
There was no significant additional yield benefit at the highest rate of 2.4 I/ha.[3]

Table 3: Effect of Increasing Trinexapac-ethyl Rate on Forage Ryegrass Seed Yield
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TE Rate (I/ha)

TE Rate (g ai/ha)

Seed Yield ( kg/ha)

0 0 1390
0.8 200 1740
1.6 400 1860
2.4 600 1850
LSD (5%) 171

Source: Foundation for Arable

Research[3]

The response in forage ryegrass was less pronounced, with a 34% increase in seed yield at a
TE rate of 1.6 I/ha (400 g ai/ha).[3]

Table 4: Days from First Anthesis to 50% Lodging in Forage Ryegrass

TE Rate (I/ha) Moddus Trexel Trinity
0 4 4 4

0.8 11 10 13

1.6 15 16 15

2.4 20 22 18

LSD (5%) 25

Source: Foundation

for Arable Research|[3]

Table 5: Days from First Anthesis to 50% Lodging in Turf Ryegrass
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TE Rate (I/ha) Moddus Trexel Trinity
0 10 10 10

0.8 23 24 20

1.6 26 27 24

2.4 29 30 28

LSD (5%) 25

Source: Foundation

for Arable Research][3]

In the turf cultivar, one of the generic formulations showed slightly earlier lodging, but this did
not translate into a difference in seed yield.[3]

Experimental Protocols
The methodologies for the key experiments cited are as follows:
Field Trials for Agronomic Equivalence:

» Objective: To compare the efficacy of two generic Trinexapac-ethyl formulations (Trexel and
Trinity) with the innovator product (Moddus) on perennial ryegrass seed crops.

o Experimental Design: Field trials were conducted on both a turf and a forage diploid ryegrass
cultivar.

o Treatments: The three TE formulations were applied at three different rates: 0.8, 1.6, and 2.4
I/ha.

e Data Collection:

o Lodging: Assessed weekly from before anthesis until near harvest, or until all treatments
reached >50% lodging in the forage crop. The number of days from first anthesis to 50%
lodging was recorded.

o Seed Yield: Harvested at maturity and measured in kg/ha .
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» Statistical Analysis: Data were analyzed to determine significant differences between the
treatments.[3]
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Caption: Mode of action of Trinexapac-ethyl in inhibiting gibberellin biosynthesis.

Experimental Workflow for Bio-Efficacy Study

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://assets.far.org.nz/uploads/H69_Comparison_of_generic_Trinexapac-ethyl_on_Per_ryegrass.pdf
https://www.benchchem.com/product/b012964?utm_src=pdf-body
https://www.benchchem.com/product/b012964?utm_src=pdf-body-img
https://www.benchchem.com/product/b012964?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Validation & Comparative

Check Availability & Pricing

Field Trial Setup
(Turf & Forage Ryegrass)

Application of TE Formulations
(Moddus, Trexel, Trinity)
at 3 Rates

Weekly Lodging Assessment

Harvest at Maturity

Seed Yield Measurement
(kg/ha)

Statistical Analysis

Conclusion on
Agronomic Equivalence

Click to download full resolution via product page

Caption: Experimental workflow for comparing Trinexapac-ethyl formulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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